Cas no 21339-55-9 ((S)-2-Amino-3-(1-methyl-1h-indol-3-yl)propanoic Acid)

• Product Name: (S)-2-Amino-3-(1-methyl-1h-indol-3-yl)propanoic Acid
• CAS No: 21339-55-9
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD00467133
• CID: 283978
• PubChem ID: 24868339
• Update Time: 2025-04-19

(S)-2-Amino-3-(1-methyl-1h-indol-3-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(1-methyl-1H-indol-3-yl)propanoic acid
• N-A-METHYL-L-TRYPTOPHAN
• N ALPHA-METHYL-L(+)-TRYPTOPHAN
• N-ALPHA-METHYL-L-TRYPTOPHAN
• N-METHYLTRYPTOPHAN
• N-ME-TRP-OH
• N-ME-TRYPTOPHAN
• N-METHYL-L-TRYPTOPHAN
• 1-methyl-l-tryptopha
• (2S)-2-amino-3-(1-methylindol-3-yl)propanoic acid
• 1-Methyl-L-tryptophan
• 1-METHYL-L-TRYPTOPHANE
• L-ABRINE
• L-Tryptophan, 1-methyl-
• Abrine
• 1-methyl-(D,L)-tryptophan
• BIDD:GT0440
• H-L-Trp(N-CH3)-OH
• H-Trp(1-Me)-OH
• 1-Methyltryptophan
• L-(-)-1-Methyltryptophan
• L-1-Methyltryptophan
• tryptophan, 1-methyl-
• XD0FY1J13B
• 1-methyl-tryptophan
• 1-LMT
• 1-L-MT
• L-1-methyl-tryptophan
• PubChem10689
• 1-methyl -L-tryptophan
• GTPL8225
• (S)-Indoximod
• (S)-2-Amino-3-(1-methyl-1h-indol-3-yl)propanoic Acid

• MDL： MFCD00467133
• Inchi： 1S/C12H14N2O2/c1-14-7-8(6-10(13)12(15)16)9-4-2-3-5-11(9)14/h2-5,7,10H,6,13H2,1H3,(H,15,16)/t10-/m0/s1
• InChI Key： ZADWXFSZEAPBJS-JTQLQIEISA-N
• SMILES： OC([C@H](CC1=CN(C)C2C=CC=CC1=2)N)=O

Computed Properties

• Exact Mass: 218.10600
• Monoisotopic Mass: 218.105527694 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.3
• Molecular Weight: 218.25
• Topological Polar Surface Area: 68.2

Experimental Properties

• Color/Form: solid
• Density: 1.28
• Melting Point: 242-245 °C (lit.)
• Boiling Point: 429.3℃/760mmHg
• PSA: 68.25000
• LogP: 1.83300
• Solubility: Not determined
• Optical Activity: [α]24/D −8.0°, c = 2 in acetic acid

(S)-2-Amino-3-(1-methyl-1h-indol-3-yl)propanoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• RTECS：YN7135000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD135751)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives